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Compound of Interest

Compound Name:
6,7-Dichloro-1H-indole-3-

carbaldehyde

CAS No.: 1227564-00-2

Cat. No.: B3224161

Get Quote

Executive Summary
6,7-dichloro-1H-indole-3-carbaldehyde (also known as 6,7-dichloro-3-formylindole) is a high-

value heterocyclic building block used primarily in the development of kinase inhibitors, antiviral

agents, and synthetic modulators of the Aryl Hydrocarbon Receptor (AhR).[1] Due to the

electron-withdrawing nature of the chlorine substituents at positions 6 and 7, this compound

exhibits distinct reactivity and metabolic stability profiles compared to its non-halogenated

congeners.

This guide provides a verified supplier landscape, a corrected chemical identity profile, and a

self-validating synthesis protocol for researchers facing procurement bottlenecks.

Part 1: Chemical Identity & Critical Correction
CRITICAL ADVISORY: A common database error associates this compound with CAS 1424-

66-4. This is incorrect. CAS 1424-66-4 refers to 2-Chloro-4-(dimethylamino)benzaldehyde.[2][3]

Researchers must use the verified identifiers below to avoid costly procurement errors.
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Feature Specification

Correct CAS 1227564-00-2

IUPAC Name 6,7-dichloro-1H-indole-3-carbaldehyde

Molecular Formula C₉H₅Cl₂NO

Molecular Weight 214.05 g/mol

Appearance Pale yellow to tan solid

Solubility
Soluble in DMSO, DMF; sparingly soluble in

DCM

Key Precursor 6,7-Dichloroindole (CAS: 57817-08-0)

Part 2: Procurement Landscape & Price Comparison
The market for 6,7-dichloro-3-formylindole is characterized by low inventory and high unit costs

due to the complexity of selectively halogenating the indole core at the 6 and 7 positions.

Supplier Tier Analysis
Prices are snapshots based on Q1 2025 data and subject to fluctuation.

Supplier
Tier

Vendor
Examples

Typical
Pack Size

Price Range
(USD)

Lead Time
Purity
Guarantee

Tier 1 (Global

Stock)

Apollo

Scientific,

BLD Pharm

100 mg - 1 g
$150 - $250 /

g
1-2 Weeks >97% (HPLC)

Tier 2

(Resellers)

Reagentia,

Fisher (3rd

party)

250 mg
$450+ / 250

mg
3-4 Weeks >95%

Tier 3

(Bulk/Custom

)

Shanghai

Nianxing,

Enamine

10 g - 100 g Inquire 4-6 Weeks >98%
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Procurement Strategy: For pilot-scale medicinal chemistry (<5 g), Apollo Scientific or BLD

Pharm currently offer the best balance of price and lead time. For larger scales (>10 g), in-

house synthesis (detailed below) is significantly more cost-effective due to the high markup on

the aldehyde functionality.

Part 3: Synthesis & Manufacturing (In-House
Protocol)
When commercial stock is unavailable or cost-prohibitive, the Vilsmeier-Haack Formylation is

the industry-standard method for synthesizing this compound.

Mechanistic Insight
The 6,7-dichloro substitution pattern exerts a strong inductive withdrawing effect (-I),

deactivating the indole ring. Unlike unsubstituted indole, which formylates readily at 0°C, the

6,7-dichloro variant requires thermal activation to drive the electrophilic attack of the

chloroiminium ion at the C3 position.

Validated Experimental Protocol
Scale: 10 mmol (approx. 1.86 g of starting material)

Reagents:

Substrate: 6,7-Dichloroindole (1.86 g, 10 mmol)

Reagent A: Phosphorus Oxychloride (POCl₃) (1.1 eq, 1.69 g)

Solvent/Reagent B: Anhydrous DMF (5.0 eq as solvent/reactant)

Quench: 2M NaOH or Saturated Na₂CO₃

Step-by-Step Workflow:

Vilsmeier Reagent Formation:

Cool anhydrous DMF (5 mL) to 0°C under N₂ atmosphere.
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Add POCl₃ dropwise over 15 minutes. Observation: The solution will turn pale

yellow/orange as the chloroiminium salt forms.

Stir at 0°C for 30 minutes.

Substrate Addition:

Dissolve 6,7-dichloroindole in minimal DMF (2 mL).

Add the indole solution dropwise to the Vilsmeier reagent at 0°C.

Thermal Activation (Critical Step):

Warm the reaction mixture to 80–90°C.

Note: Standard indoles react at RT. The dichloro-analog requires heating for 4–6 hours to

reach full conversion. Monitor by TLC (30% EtOAc/Hexane).

Hydrolysis & Isolation:

Cool to RT and pour the mixture onto crushed ice (50 g).

Basify to pH 9-10 using 2M NaOH (exothermic; add slowly).

Result: The product will precipitate as a solid.

Filter, wash with water, and dry. Recrystallize from Ethanol/Water if necessary.

Reaction Pathway Visualization
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Caption: Vilsmeier-Haack formylation pathway adapted for electron-deficient 6,7-dichloroindole,

highlighting the thermal activation requirement.

Part 4: Quality Assurance & Self-Validation
To ensure the integrity of the purchased or synthesized material, the following QC parameters

must be met.

Analytical Specifications
Test Acceptance Criteria Diagnostic Signal

¹H-NMR (DMSO-d₆) >98% Purity

Aldehyde (-CHO): Singlet at

~9.9–10.1 ppm.Indole NH:

Broad singlet at ~12.0

ppm.Aromatic: Distinct splitting

pattern for H4/H5 (doublets).

HPLC >97% Area

Retention time shift vs. non-

chlorinated standard (more

lipophilic).

Melting Point 240–245°C (Dec)

Sharp range indicates high

purity; broad range suggests

oligomerization.

Stability & Handling
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Aldehydes are prone to

oxidation to carboxylic acids (6,7-dichloroindole-3-carboxylic acid) upon prolonged air

exposure.

Safety: The compound is an irritant. Use standard PPE. The synthesis involves POCl₃

(highly corrosive) and DMF (hepatotoxic); perform all steps in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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